Cas no 133097-95-7 ((1R,4R)-2-methyl-2,5-Diazabicyclo[2.2.1]heptane)

(1R,4R)-2-methyl-2,5-Diazabicyclo[2.2.1]heptane structure
133097-95-7 structure
Product Name:(1R,4R)-2-methyl-2,5-Diazabicyclo[2.2.1]heptane
CAS No:133097-95-7
MF:C6H12N2
MW:112.172881126404
MDL:MFCD18382566
CID:1034857
PubChem ID:15629280
Update Time:2025-04-20

(1R,4R)-2-methyl-2,5-Diazabicyclo[2.2.1]heptane Chemical and Physical Properties

Names and Identifiers

    • (1R,4R)-2-methyl-2,5-Diazabicyclo[2.2.1]heptane
    • (1R,4R)-2-Methyl-2,5-diazabicyclo<2.2.1>heptane
    • (1R,4R)-5-Methyl-2,5-diazabicyclo[2.2.1]heptane
    • (1R,4R)-2-Methyl-2,5-diaza-bicyclo[2.2.1]heptane
    • 2,5-Diazabicyclo[2.2.1]heptane,2-methyl-
    • SCHEMBL1855691
    • EN300-145735
    • DTXSID70576005
    • P12347
    • YFDRYBUJCGOYCQ-PHDIDXHHSA-N
    • DB-353233
    • 133097-95-7
    • A909042
    • AKOS006239349
    • CS-0054631
    • 2,5-Diazabicyclo[2.2.1]heptane, 2-methyl-, (1R,4R)-
    • MDL: MFCD18382566
    • Inchi: 1S/C6H12N2/c1-8-4-5-2-6(8)3-7-5/h5-7H,2-4H2,1H3/t5-,6-/m1/s1
    • InChI Key: YFDRYBUJCGOYCQ-PHDIDXHHSA-N
    • SMILES: N1(C)C[C@H]2C[C@@H]1CN2

Computed Properties

  • Exact Mass: 112.100048391g/mol
  • Monoisotopic Mass: 112.100048391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 15.3Ų

(1R,4R)-2-methyl-2,5-Diazabicyclo[2.2.1]heptane Security Information

  • Storage Condition:Sealed in dry,2-8°C

(1R,4R)-2-methyl-2,5-Diazabicyclo[2.2.1]heptane Pricemore >>

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